Cas no 1073944-16-7 (Piperidin-4-yl-quinolin-3-yl-methanone)

Piperidin-4-yl-quinolin-3-yl-methanone is a heterocyclic compound featuring a quinoline scaffold linked to a piperidine moiety via a ketone bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The quinoline core offers aromatic stability and potential for π-stacking interactions, while the piperidine group enhances solubility and provides a handle for further functionalization. The ketone linkage allows for versatile derivatization, enabling the synthesis of diverse analogs. Its balanced lipophilicity and molecular weight make it suitable for pharmacokinetic optimization. This compound is particularly relevant in the development of CNS-targeting agents due to its ability to cross the blood-brain barrier.
Piperidin-4-yl-quinolin-3-yl-methanone structure
1073944-16-7 structure
Product Name:Piperidin-4-yl-quinolin-3-yl-methanone
CAS No:1073944-16-7
MF:C15H16N2O
MW:240.300343513489
MDL:MFCD11858566
CID:2119191
PubChem ID:51358635
Update Time:2025-06-12

Piperidin-4-yl-quinolin-3-yl-methanone Chemical and Physical Properties

Names and Identifiers

    • Piperidin-4-yl-quinolin-3-yl-methanone
    • piperidin-4-yl(quinolin-3-yl)methanone
    • 1073944-16-7
    • 3-(PIPERIDINE-4-CARBONYL)QUINOLINE
    • DB-059635
    • DTXSID00680063
    • CS-0340339
    • (Piperidin-4-yl)(quinolin-3-yl)methanone
    • SB30484
    • MDL: MFCD11858566
    • Inchi: 1S/C15H16N2O/c18-15(11-5-7-16-8-6-11)13-9-12-3-1-2-4-14(12)17-10-13/h1-4,9-11,16H,5-8H2
    • InChI Key: BASMSMZLIAYPFC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC2C=CC=CC=2C=1)C1CCNCC1

Computed Properties

  • Exact Mass: 240.126263138Da
  • Monoisotopic Mass: 240.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42Ų

Piperidin-4-yl-quinolin-3-yl-methanone Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

Piperidin-4-yl-quinolin-3-yl-methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM145296-1g
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 95%
1g
$549 2021-08-05
TRC
P992378-10mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7
10mg
$ 50.00 2022-06-02
TRC
P992378-50mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7
50mg
$ 135.00 2022-06-02
TRC
P992378-100mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7
100mg
$ 210.00 2022-06-02
Chemenu
CM145296-1g
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 95%
1g
$654 2023-11-25
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0123-1g
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 97%
1g
8463.46CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0123-5g
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 97%
5g
33904.74CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0123-500mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 97%
500mg
4655.75CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0123-250mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 97%
250mg
2756.14CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0123-100mg
Piperidin-4-yl-quinolin-3-yl-methanone
1073944-16-7 97%
100mg
1797.85CNY 2021-05-08

Additional information on Piperidin-4-yl-quinolin-3-yl-methanone

Introduction to Piperidin-4-yl-quinolin-3-yl-methanone (CAS No. 1073944-16-7)

Piperidin-4-yl-quinolin-3-yl-methanone, a compound with the chemical identifier CAS No. 1073944-16-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The combination of a piperidine ring and a quinoline moiety in its structure imparts unique pharmacological properties, making it a promising candidate for further exploration.

The< strong>Piperidin-4-yl substituent is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the< strong>quinolin-3-yl moiety is renowned for its role in various bioactive molecules. The methanone bridge connecting these two aromatic systems further contributes to the compound's versatility, allowing for diverse modifications and functionalizations. These structural features make Piperidin-4-yl-quinolin-3-yl-methanone a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The quinoline scaffold, in particular, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. By integrating this scaffold with the piperidine ring, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects. The methanone group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In the realm of medicinal chemistry, the development of small molecule inhibitors has been a cornerstone of therapeutic intervention. Piperidin-4-yl-quinolin-3-yl-methanone has shown promise as a lead compound in the design of inhibitors targeting various biological pathways. Its dual functionality allows it to interact with multiple receptors and enzymes, making it a versatile tool for drug discovery. For instance, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter activity.

The synthesis of Piperidin-4-yl-quinolin-3-yl-methanone involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the formation of the quinoline core through cyclization reactions, followed by functionalization at the 3-position with a methanone group. Subsequent introduction of the piperidine ring completes the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of Piperidin-4-yl-quinolin-3-yl-methanone is its potential in addressing unmet medical needs. Researchers are exploring its efficacy in treating conditions such as cancer, inflammation, and infectious diseases. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of tumor cells by disrupting key signaling pathways involved in cancer progression. Additionally, its ability to modulate inflammatory responses makes it a candidate for developing anti-inflammatory therapies.

The pharmacokinetic properties of Piperidin-4-yl-quinolin-3-yli-methanone are also under investigation to optimize its therapeutic potential. Studies have shown that modifications to the piperidine ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these structural elements, researchers aim to develop compounds that exhibit favorable pharmacokinetic characteristics, ensuring better patient compliance and therapeutic outcomes.

The role of computational chemistry in designing Piperidin-based compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal modifications. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs. These advancements have led to the identification of novel derivatives with enhanced biological activity and improved selectivity.

In conclusion, Piperidin-4-yl-quinolin-3-yli-methanone (CAS No.1073944-16-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile pharmacological properties make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications across various medical disciplines, underscoring its importance in modern drug discovery efforts.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited